Cas no 35505-52-3 (pyridine,2,6-bis(trimethylsilyl)-)

• Product Name: pyridine,2,6-bis(trimethylsilyl)-
• CAS No: 35505-52-3
• MF: C₁₁H₂₁NSi₂
• MW: 223.462144613266
• CID: 920405
• PubChem ID: 142019
• Update Time: 2025-06-08

pyridine,2,6-bis(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,6-bis(trimethylsilyl)-
• 2,6-BIS-(TRIMETHYLSILYL)PYRIDINE
• trimethyl-(6-trimethylsilylpyridin-2-yl)silane
• Pyridine,2,6-bis(trimethylsilyl)-
• SCHEMBL7156436
• DTXSID90189010
• 35505-52-3
• pyridine,2,6-bis(trimethylsilyl)-

• Inchi： 1S/C11H21NSi2/c1-13(2,3)10-8-7-9-11(12-10)14(4,5)6/h7-9H,1-6H3
• InChI Key： MIKHDRDLLZXYPU-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC=C(N=1)[Si](C)(C)C

Computed Properties

• Exact Mass: 223.12133
• Monoisotopic Mass: 223.12125274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on pyridine,2,6-bis(trimethylsilyl)-

2,6-Bis(trimethylsilyl)pyridine: An Overview of Its Properties, Applications, and Recent Research

2,6-Bis(trimethylsilyl)pyridine (CAS No. 35505-52-3) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which features a pyridine ring substituted with two trimethylsilyl groups at the 2 and 6 positions. The combination of the pyridine ring's aromaticity and the electron-donating properties of the trimethylsilyl groups makes 2,6-bis(trimethylsilyl)pyridine an attractive reagent for a variety of chemical transformations.

The synthesis of 2,6-bis(trimethylsilyl)pyridine typically involves the reaction of 2,6-dichloropyridine with trimethylsilyl chloride in the presence of a base such as sodium hydride. This reaction proceeds via a nucleophilic substitution mechanism, where the chlorine atoms are replaced by trimethylsilyl groups. The resulting compound is highly stable and can be isolated in high yields under mild conditions.

In terms of its physical properties, 2,6-bis(trimethylsilyl)pyridine is a colorless liquid with a boiling point of approximately 180°C at atmospheric pressure. It is soluble in common organic solvents such as dichloromethane, toluene, and ethyl acetate but has limited solubility in water. The compound's stability under various conditions makes it suitable for use in a wide range of chemical reactions and processes.

The unique electronic properties of 2,6-bis(trimethylsilyl)pyridine have led to its application in several areas of research. One notable application is in the field of organocatalysis, where it serves as a powerful nucleophile and base. Recent studies have shown that 2,6-bis(trimethylsilyl)pyridine can effectively catalyze various asymmetric reactions, including Michael additions and aldol condensations. These reactions are crucial in the synthesis of chiral molecules, which are essential for the development of new pharmaceuticals.

In medicinal chemistry, 2,6-bis(trimethylsilyl)pyridine has been used as a building block for the synthesis of bioactive compounds. For example, it has been employed in the preparation of pyridyl-containing drugs that target specific biological pathways. The trimethylsilyl groups can be readily removed under mild conditions, allowing for further functionalization and modification of the pyridine ring. This flexibility makes 2,6-bis(trimethylsilyl)pyridine an invaluable intermediate in drug discovery and development.

Beyond its applications in organic synthesis and medicinal chemistry, 2,6-bis(trimethylsilyl)pyridine has also found use in materials science. Recent research has explored its potential as a ligand in coordination chemistry and as a precursor for the synthesis of functional materials. For instance, it has been used to prepare metal-organic frameworks (MOFs) with tunable porosity and surface properties. These MOFs have applications in gas storage, separation processes, and catalysis.

The environmental impact of chemicals is an important consideration in their use and development. Studies on the environmental fate and toxicity of 2,6-bis(trimethylsilyl)pyridine are ongoing to ensure its safe use in industrial processes. Preliminary data suggest that it has low toxicity to aquatic organisms and is biodegradable under certain conditions. However, further research is needed to fully understand its environmental behavior.

In conclusion, 2,6-bis(trimethylsilyl)pyridine (CAS No. 35505-52-3) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and properties make it an essential reagent for various chemical transformations and processes. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.